Cas no 1531535-72-4 (1-(4-fluoro-3-methoxyphenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(4-fluoro-3-methoxyphenyl)cyclopentane-1-carboxylic acid
• CAS No: 1531535-72-4
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 5925289
• PubChem ID: 82621495
• Update Time: 2025-05-22

1-(4-fluoro-3-methoxyphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-methoxyphenyl)cyclopentane-1-carboxylic acid
• 1531535-72-4
• EN300-1803846

• Inchi： 1S/C13H15FO3/c1-17-11-8-9(4-5-10(11)14)13(12(15)16)6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3,(H,15,16)
• InChI Key： DLBFQJUFVLNXCH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-fluoro-3-methoxyphenyl)cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-(4-fluoro-3-methoxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 1531535-72-4)

1-(4-fluoro-3-methoxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 1531535-72-4) is a fluorinated aromatic compound with a cyclopentane carboxylic acid backbone. This unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both fluoro and methoxy substituents on the phenyl ring enhances its electronic properties, which is critical for applications in drug design and material science. Researchers are increasingly interested in this compound due to its potential role in modulating biological activity, particularly in targeting enzymes or receptors.

The compound's CAS No. 1531535-72-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry. Its structural features, such as the cyclopentane-1-carboxylic acid moiety, are often discussed in the context of bioisosteric replacements—a hot topic in medicinal chemistry. Bioisosteres are functional groups or molecules with similar physical or chemical properties, which can improve drug efficacy or reduce side effects. This aligns with current trends in AI-driven drug discovery, where computational models predict optimal molecular modifications for enhanced therapeutic profiles.

From a synthetic perspective, 1-(4-fluoro-3-methoxyphenyl)cyclopentane-1-carboxylic acid is synthesized via multi-step organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. The fluoro and methoxy groups are strategically placed to influence the compound's lipophilicity and metabolic stability, key factors in pharmacokinetics. These attributes are highly sought after in the development of next-generation therapeutics, especially for central nervous system (CNS) disorders and inflammatory diseases, where blood-brain barrier penetration is crucial.

Environmental and sustainability considerations are also driving interest in this compound. The pharmaceutical industry is under pressure to adopt green chemistry principles, and 1-(4-fluoro-3-methoxyphenyl)cyclopentane-1-carboxylic acid can be synthesized using catalytic methods that minimize waste. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Researchers are exploring solvent-free or water-based synthetic routes to reduce the environmental footprint of such intermediates.

In analytical chemistry, the characterization of CAS No. 1531535-72-4 involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and industrial use. The demand for high-purity fluorinated compounds has surged due to their applications in positron emission tomography (PET) imaging, where fluorine-18 isotopes are used as radiotracers. This intersection of chemistry and medical imaging underscores the compound's multidisciplinary importance.

Another emerging application of 1-(4-fluoro-3-methoxyphenyl)cyclopentane-1-carboxylic acid is in the field of material science. Fluorinated aromatic compounds are known for their thermal stability and electrical insulating properties, making them suitable for electronic components. With the rise of flexible electronics and organic semiconductors, this compound could play a role in developing next-generation materials for wearable devices or energy storage systems.

In summary, 1-(4-fluoro-3-methoxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 1531535-72-4) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and materials. Its unique structural features and alignment with contemporary research trends—such as AI-assisted drug design, green chemistry, and advanced materials—make it a subject of ongoing scientific exploration. As industries prioritize sustainability and innovation, this compound is poised to remain a focal point in cutting-edge research.